4-(4-methoxyphenyl)-N-(2-oxo-2-(thiazol-2-ylamino)ethyl)piperazine-1-carboxamide

• Molecular Formula: C17H21N5O3S
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)-N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]piperazine-1-carboxamide
• InChI: InChI=1S/C17H21N5O3S/c1-25-14-4-2-13(3-5-14)21-7-9-22(10-8-21)17(24)19-12-15(23)20-16-18-6-11-26-16/h2-6,11H,7-10,12H2,1H3,(H,19,24)(H,18,20,23)
• InChI Key: NSDKPHZRUQPUSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)NCC(=O)NC3=NC=CS3

Description

The compound 4-(4-methoxyphenyl)-N-(2-oxo-2-(thiazol-2-ylamino)ethyl)piperazine-1-carboxamide features a piperazine core substituted with a 4-methoxyphenyl group at the 4-position and a carboxamide-linked ethyl chain terminating in a thiazol-2-ylamino moiety.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Physical Properties

The following table summarizes key structural analogs, their substituents, and physical properties:

Compound Name/ID	Key Substituents	Melting Point (°C)	Yield (%)	Key Structural Differences	Reference
Target Compound	4-Methoxyphenyl, thiazol-2-ylamino	Not reported	Not reported	Unique thiazole-ethylamide side chain
A18 (N-(4-Methoxyphenyl)-4-((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)piperazine-1-carboxamide)	4-Methoxyphenyl, quinazolinone-methyl	184.9–186.9	48.1	Quinazolinone-methyl vs. thiazole-ethylamide
JNJ Compound A (N-[2,6-dichloro-4-(pyrrolidin-1-ylmethyl)phenyl]-4-(4-{[(4-methoxyphenyl)acetyl]amino}phenyl)piperazine-1-carboxamide)	4-Methoxyphenyl, pyrrolidine, dichlorophenyl	Not reported	Not reported	Dichlorophenyl and pyrrolidine substitutions
4-(4-Chlorophenyl)-N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperazine-1-carboxamide	4-Chlorophenyl, pyrrolidinyl	Not reported	Not reported	Chlorophenyl vs. methoxyphenyl; pyrrolidine vs. thiazole
A15 (4-((4-Oxo-3,4-dihydroquinazolin-2-yl)methyl)-N-(4-(trifluoromethyl)phenyl)piperazine-1-carboxamide)	Trifluoromethylphenyl, quinazolinone-methyl	198.8–200.6	~48	Trifluoromethyl group enhances lipophilicity

Key Observations:

• Methoxy vs. Halogen Substitutions : Methoxy groups (e.g., in A18 and the target compound) generally lower melting points compared to halogenated analogs (e.g., A15 with trifluoromethyl, 198.8–200.6 °C), suggesting improved solubility or reduced crystallinity .
• Thiazole vs.

Pharmacological and Functional Insights

Enzyme Inhibition Profiles

• JNJ Compound A : A potent diacylglycerol acyltransferase-1 (DGAT1) inhibitor, highlighting the role of the 4-methoxyphenyl-piperazine scaffold in lipid metabolism modulation .
• Serotonin Receptor Antagonists : Compounds like p-MPPI and p-MPPF () demonstrate that methoxyphenyl-piperazine derivatives can act as 5-HT1A receptor antagonists, though the target compound’s thiazole group may alter receptor specificity .

Physicochemical Properties

• Lipophilicity : Trifluoromethyl (A15) and chlorophenyl () substituents increase lipophilicity, whereas methoxy groups improve aqueous solubility .
• Synthetic Accessibility : Yields for methoxy-substituted analogs (e.g., A18: 48.1%) are comparable to halogenated derivatives (e.g., A6: 48.1%), indicating feasible synthesis under standard conditions .

Structure-Activity Relationship (SAR) Trends

4-Methoxyphenyl Group : Enhances solubility and may contribute to receptor binding via polar interactions.

Thiazole vs. Quinazolinone: Thiazole’s aromaticity and hydrogen-bonding capacity (via the amino group) could improve target engagement compared to quinazolinone’s rigid, planar structure.